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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

\

SR14150
709024-69-1

B1681994

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the analysis and interpretation of SR14150

dose-response curves. It includes troubleshooting guides and frequently asked questions

(FAQs) in a user-friendly question-and-answer format to address specific experimental

challenges.

Quantitative Data Summary

The following table summarizes the in vitro functional activity of SR14150 at the human NOP

and p-opioid receptors as determined by the [3>°S]GTPyS binding assay.

Efficacy (%

Ligand Receptor ECso (nM) . . Reference
Stimulation)

SR14150 NOP 554 +11.2 57.8+3.9 [1]

SR14150 p-opioid 276 + 75.8 376+3.4 [1]
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Note: Efficacy is expressed as the percentage of stimulation relative to the maximal effect of a

standard full agonist for each receptor.

Signaling Pathways and Experimental Workflow
NOP and p-Opioid Receptor Signaling

SR14150 acts as a partial agonist at both the Nociceptin/Orphanin FQ (NOP) receptor and the
p-opioid receptor. Both are G protein-coupled receptors (GPCRS) that primarily couple to the

Gi/o family of G proteins. Upon agonist binding, this initiates a signaling cascade that leads to
the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (camp) levels.
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Caption: SR14150 signaling at NOP and p-opioid receptors.

Experimental Workflow: [**S]GTPyS Binding Assay

The [3>S]GTPyS binding assay is a functional method to determine the potency and efficacy of
a ligand at a GPCR. It measures the agonist-induced binding of the non-hydrolyzable GTP
analog, [**S]GTPyS, to the Ga subunit of the G protein.
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Preparation
Prepare cell membranes Prepare assay buffer,
expressing NOP or [3>S]GTPyS, GDP, and
u-opioid receptors serial dllutlons of SR14150

Axsiy Exea;t(h%

Incubate membranes with
SR14150, GDP, and
[3°SIGTPYS

Terminate reaction by
rapid filtration

l

Wash filters to remove
unbound [**S]GTPyS

- J

Data Analysis
Measure radioactivity
using a scintillation counter

l

Plot data and fit to a
sigmoidal dose-response curve

l

Determine ECso and Emax
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Start:
Unexpected Dose-Response
Curve for SR14150
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Prepare fresh SR14150
stock and verify
concentration.

Use a new batch of
membranes and verify
receptor expression
(e.g., by radioligand binding).

Optimize assay parameters,
run positive and negative
controls.

Test new batches of

reagents and verify
concentrations.

es
Review data analysis
Problem Resolved procedures and consult
statistical software documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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